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Compound of Interest

Compound Name: 2,6-Dicyano-4-methylpyridine

CAS No.: 21635-92-7

Cat. No.: B1622748

Get Quote

Executive Summary
2,6-Dicyano-4-methylpyridine (also known as 4-methylpyridine-2,6-dicarbonitrile) is a highly

functionalized pyridine derivative (

, MW 143.15).[1][2] It serves as a critical intermediate in the synthesis of tridentate ligands
(e.g., PyBox analogs) and optoelectronic materials.[2] Its

symmetry and strong electron-withdrawing nitrile groups create a distinct spectral signature
characterized by simplified NMR splitting patterns and diagnostic infrared absorption bands.[2]
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Property Data

CAS Registry Number 21635-92-7

Molecular Formula

Molecular Weight 143.15 g/mol

Appearance

Off-white to pink/red crystalline solid

(commercial samples often colored due to

charge-transfer impurities)

Melting Point

~128–130 °C (Analogous purified range);

Commercial sources often cite higher

decomposition ranges.[1][2]

Molecular Characterization Strategy
The identification of this compound relies on confirming the substitution pattern of the pyridine

ring.[2] The 2,6-dicyano substitution imposes a high degree of symmetry, rendering the

aromatic protons equivalent and the nitrile carbons equivalent.

Analytical Workflow
The following Graphviz diagram outlines the logical flow for characterizing the compound,

moving from bulk property verification to structural confirmation.
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Figure 1: Sequential analytical workflow for verifying 2,6-Dicyano-4-methylpyridine.

Detailed Spectral Analysis
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21471083.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7094666/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7094666/
https://www.benchchem.com/product/b1622748/docs?utm_src=pdf-body-img#technical-guide-spectral-characterization-of-2-6-dicyano-4-methylpyridine
https://www.benchchem.com/product/b1622748/docs?utm_src=pdf-body#technical-guide-spectral-characterization-of-2-6-dicyano-4-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H NMR spectrum is defined by its simplicity due to the molecule's plane of symmetry passing
through the nitrogen, C4, and the methyl group.[2]

H NMR Data (Predicted/Analog-Derived in CDCl

)
Shift (

, ppm)
Multiplicity Integration Assignment

Mechanistic
Insight

7.80 – 7.95 Singlet (s) 2H Ar-H (C3, C5)

Deshielded

relative to 4-

picoline (~7.0

ppm) due to the

strong electron-

withdrawing

anisotropic and

inductive effects

of the ortho-

nitrile groups.[1]

[2]

2.60 – 2.70 Singlet (s) 3H Ar-CH

Deshielded

relative to 4-

picoline (~2.4

ppm) due to the

electron-deficient

pyridine ring.[1]

[2]

C NMR Data (Predicted)
Nitriles (

): ~116–117 ppm.[2]

Aromatic C2/C6 (Quaternary): ~134–136 ppm (Shielded relative to typical pyridine

-carbons due to ipso-substitution).[1]
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Aromatic C3/C5 (CH): ~128–130 ppm.[2]

Aromatic C4 (Quaternary): ~150–155 ppm.[2][3]

Methyl (

): ~21–22 ppm.[2]

Expert Insight: The absence of coupling in the aromatic region (singlet) is the primary

confirmation of the 2,6-substitution pattern.[2] If a doublet is observed, the sample is likely

contaminated with monosubstituted isomers (e.g., 2-cyano-4-methylpyridine).[1]

B. Infrared (IR) Spectroscopy
IR is the fastest method to confirm the successful introduction of the nitrile groups.[2]

Wavenumber (cm

)
Vibration Mode Diagnostic Value

2240 – 2255 Stretch

Critical. Sharp, medium-

intensity band.[1][2] Confirms

presence of nitrile.

3050 – 3080 Aromatic
Weak bands typical of

heteroaromatics.

2920 – 2960 Aliphatic Methyl group stretches.[1][2]

1590 – 1605 Ring Breathing
Characteristic of the pyridine

skeleton.[1]

C. Mass Spectrometry (MS)
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The mass spectrum follows a fragmentation pathway characteristic of alkyl-substituted

heteroaromatic nitriles.[2]

Molecular Ion (

): m/z 143 (Base peak or high intensity).[2]

Key Fragments:

m/z 116 (

): Loss of HCN.[1][2] Common in cyanopyridines.[1][2]

m/z 128 (

): Loss of methyl radical (

).[2]

m/z 66: Ring fragmentation (loss of

fragments).

Molecular Ion
[M]+ m/z 143

[M - HCN]+
m/z 116

- HCN (27)

[M - CH3]+
m/z 128

- CH3 (15)

Ring Cleavage
m/z ~66

Further decomp
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Click to download full resolution via product page

Figure 2: Proposed fragmentation pathway for 2,6-Dicyano-4-methylpyridine.

Synthesis Context & Impurity Profiling
Understanding the synthesis is crucial for interpreting spectral "ghost peaks."[2] This compound

is typically synthesized via the Reissert-Henze reaction or oxidative cyanation.[1][2]

Precursor: 4-Methylpyridine-N-oxide.[1][2][4][5]

Reagents: Trimethylsilyl cyanide (TMSCN) and Dimethylcarbamoyl chloride (or Benzoyl

chloride).[2]

Common Impurities:

Monocyano intermediate: 2-cyano-4-methylpyridine (Look for asymmetric aromatic

doublets in NMR).[1][2]

Starting Material: 4-methylpyridine-N-oxide (Look for N-O stretch in IR ~1250 cm

).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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